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Compound of Interest

Compound Name:
1H-Benzimidazole-4-methanol,2-

methyl-(9CI)

Cat. No.: B053659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, biological activities, and

mechanisms of action of 2-methylbenzimidazole derivatives. The unique structural scaffold of

benzimidazole, and specifically the 2-methyl substituted derivatives, has been a focal point in

medicinal chemistry due to its versatile pharmacological profile. These compounds have

demonstrated a broad spectrum of activities, including antimicrobial, anticancer, and antiviral

properties, making them promising candidates for further drug development.[1][2][3][4] This

document summarizes key quantitative data, details common experimental protocols for their

evaluation, and visualizes synthetic pathways and mechanisms of action.

Synthesis of 2-Methylbenzimidazole Derivatives
The synthesis of 2-methylbenzimidazole derivatives typically involves the condensation of o-

phenylenediamine with acetic acid or its derivatives.[5][6] A common and efficient method is the

Phillips-Ladenburg reaction, which involves heating o-phenylenediamine with a carboxylic acid

in the presence of an acid catalyst, such as hydrochloric acid or p-toluenesulfonic acid.[4][7][8]

Microwave-assisted synthesis has also been employed to reduce reaction times and improve

yields.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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